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Compound of Interest

Compound Name: Methanesulfinyl chloride

Cat. No.: B3055876 Get Quote

Technical Support Center: Methanesulfinyl Chloride
Disclaimer: Methanesulfinyl chloride (CH₃S(O)Cl) is a highly reactive and unstable

compound. The information provided here is intended for experienced researchers in controlled

laboratory settings. Unlike the more common methanesulfonyl chloride (MsCl),

methanesulfinyl chloride is not typically available commercially and is usually prepared for

immediate use. Extreme caution must be exercised.

Frequently Asked Questions (FAQs)
Q1: What is methanesulfinyl chloride and why is it considered unstable?

A1: Methanesulfinyl chloride is a reactive organosulfur compound used as a chemical

intermediate. Its instability stems from its tendency to disproportionate at room temperature,

breaking down into methanesulfonyl chloride and methanesulfenyl chlorides.[1] It also slowly

decomposes with the liberation of hydrogen chloride gas.[1] Due to this inherent instability, it

should not be stored for long periods, especially in a tightly sealed container at room

temperature.[1]

Q2: What are the primary hazards associated with methanesulfinyl chloride?

A2: While specific toxicology data is scarce due to its instability, the primary hazards are

associated with its high reactivity and decomposition products.
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Reactivity: It is highly reactive towards nucleophiles, including water, alcohols, and amines.

[1] These reactions can be exothermic.

Corrosivity: Upon contact with moisture, it hydrolyzes to form methanesulfinic acid and

hydrogen chloride (HCl), which is corrosive.[1]

Decomposition Products: Its disproportionation products, like methanesulfonyl chloride, are

toxic, corrosive, and lachrymatory (tear-inducing).[2][3]

Q3: What are the recommended storage and handling conditions?

A3: Given its instability, long-term storage is not recommended.[1] If temporary storage is

necessary, it should be under the following conditions:

Temperature: Store at low temperatures (e.g., in a freezer) to minimize decomposition.

Atmosphere: Handle and store under an inert atmosphere (e.g., nitrogen or argon) to protect

from moisture.

Containers: Use corrosion-resistant containers with tightly sealed caps. It should not be

stored in a sealed container at room temperature for extended periods due to potential gas

evolution (HCl) and pressure buildup.[1]

Ventilation: All handling must be performed in a well-ventilated chemical fume hood.[1]

Q4: Can methanesulfinyl chloride be purified by distillation?

A4: Yes, it can be purified by vacuum distillation. However, care must be taken as aromatic

sulfinyl chlorides have been reported to explode upon heating.[1] The distillation should be

performed at reduced pressure to keep the temperature low. For example, pure

methanesulfinyl chloride boils at 48°C (22 mm Hg).[1]

Troubleshooting Guide
Q1: My reaction produced a mixture of methanesulfinate esters and methanesulfonate esters,

but I only used methanesulfinyl chloride. What happened?
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A1: This is a classic sign of reagent degradation. The methanesulfinyl chloride likely

disproportionated into methanesulfonyl chloride and methanesulfenyl chloride before or during

your reaction.[1] The methanesulfonyl chloride then reacted with your alcohol to form the

methanesulfonate byproduct. To avoid this, use freshly prepared and purified methanesulfinyl
chloride and maintain low temperatures throughout the process.

Q2: I noticed a white solid forming in the upper part of my reaction flask during synthesis. What

is it?

A2: The white solid that can form during the chlorination of dimethyl disulfide to produce

methanesulfinyl chloride is likely methylsulfur trichloride, an intermediate.[1] This should be

washed down into the cold reaction mixture before the flask warms to room temperature to

ensure it reacts completely.[1]

Q3: The methanesulfinyl chloride I prepared has a yellow or reddish color. Is it impure?

A3: Yes, a yellow or reddish color can indicate impurities. This may be due to the presence of

methanesulfenyl chloride (CH₃SCl) or other decomposition products, often resulting from using

an incorrect stoichiometry of reagents during synthesis.[1] The addition of a small amount of

cyclohexene can sometimes discharge the color, allowing for redistillation to yield a clear

product.[1]

Data and Properties
The following data for methanesulfinyl chloride is sourced from experimental observations.

Property Value

Boiling Point 48 °C @ 22 mm Hg

59 °C @ 42 mm Hg

Density 1.4044 g/cm³ @ 0 °C

1.3706 g/cm³ @ 25 °C

Refractive Index (n_D_²⁵) 1.5038

Source: Organic Syntheses[1]
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Visualized Workflows and Pathways
The following diagrams illustrate the critical instability pathway and a recommended workflow

for handling this reagent.

Disproportionation of Methanesulfinyl Chloride
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Caption: Disproportionation pathway of methanesulfinyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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